Cas no 2680779-54-6 (3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680779-54-6
• MF: C₁₀H₇ClF₃NO₃
• MW: 281.61569237709
• CID: 6146418
• PubChem ID: 165919982
• Update Time: 2025-10-29

3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286341
• 2680779-54-6
• 3-chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid
• 3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H7ClF3NO3/c1-4-2-3-5(11)7(6(4)8(16)17)15-9(18)10(12,13)14/h2-3H,1H3,(H,15,18)(H,16,17)
• InChI Key： ULFHIUNQRKCOQN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(C(=O)O)=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 281.0066553g/mol
• Monoisotopic Mass: 281.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680779-54-6)

3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680779-54-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzoic acid derivatives, which are widely utilized in drug discovery and development. The presence of both chloro and trifluoroacetamido functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications due to its unique structural features and bioactivity.

In recent years, the demand for fluorinated compounds like 3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound's trifluoroacetamido moiety is a prime example of how fluorine incorporation can influence molecular interactions and binding affinity. Such characteristics align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

The synthesis of CAS No. 2680779-54-6 involves multi-step organic reactions, including amidation and halogenation processes. Its chloro-substituted benzene ring provides a versatile platform for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, which are fundamental in optimizing lead compounds for therapeutic use. Moreover, the compound's methyl group at the 6-position contributes to its steric and electronic properties, influencing its reactivity and solubility.

From an industrial perspective, 3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid is often explored for its role in crop protection and agrochemical formulations. The integration of halogenated and fluorinated groups in agrochemicals has been shown to enhance their efficacy against pests and diseases. This aligns with the growing emphasis on sustainable agriculture and the need for environmentally friendly solutions. Researchers are investigating whether this compound could contribute to next-generation pesticides or herbicides with improved safety profiles.

Analytical characterization of CAS No. 2680779-54-6 typically involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are critical for both research and industrial applications. The compound's stability under various conditions is also a subject of study, particularly for its potential use in formulation development.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of 3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid to reduce waste and energy consumption. Innovations such as catalytic processes and solvent-free reactions are being explored to enhance sustainability. This reflects broader industry trends toward eco-friendly manufacturing and compliance with regulatory standards.

Given its potential applications, 3-Chloro-6-methyl-2-(2,2,2-trifluoroacetamido)benzoic acid is a compound of interest for patent filings and intellectual property protection. Its unique structure and utility in drug discovery and agrochemical innovation make it a valuable asset for pharmaceutical and chemical companies. As research progresses, further insights into its mechanisms and applications are expected to emerge.

For researchers and industry professionals, understanding the properties and potential of CAS No. 2680779-54-6 is essential. Its role in advancing medicinal chemistry and agrochemical science underscores the importance of continued exploration and development. With its combination of halogenation and fluorination, this compound represents a promising avenue for future innovations in multiple scientific domains.